Cas no 39196-93-5 (1H-Pyrazole-4-carboxamide, 3-nitro-1-propyl-)

• Product Name: 1H-Pyrazole-4-carboxamide, 3-nitro-1-propyl-
• CAS No: 39196-93-5
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• CID: 1502153
• Update Time: 2024-08-23

1H-Pyrazole-4-carboxamide, 3-nitro-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 3-nitro-1-propyl-

• Inchi： 1S/C7H10N4O3/c1-2-3-10-4-5(6(8)12)7(9-10)11(13)14/h4H,2-3H2,1H3,(H2,8,12)
• InChI Key： JIRJTQLEIXUBGJ-UHFFFAOYSA-N
• SMILES： N1(CCC)C=C(C(N)=O)C([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 198.0754

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 375.6±22.0 °C(Predicted)
• PSA: 104.05
• pka: 14.56±0.50(Predicted)